Cas no 2229213-53-8 (2,2-difluoro-2-(1-methyl-1H-indol-2-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(1-methyl-1H-indol-2-yl)ethan-1-amine
• CAS No: 2229213-53-8
• MF: C₁₁H₁₂F₂N₂
• MW: 210.223189353943
• CID: 6435385
• PubChem ID: 165690126
• Update Time: 2025-05-24

2,2-difluoro-2-(1-methyl-1H-indol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1-methyl-1H-indol-2-yl)ethan-1-amine
• EN300-1952726
• 2229213-53-8

• Inchi： 1S/C11H12F2N2/c1-15-9-5-3-2-4-8(9)6-10(15)11(12,13)7-14/h2-6H,7,14H2,1H3
• InChI Key： WEWGUXMDEOCLFV-UHFFFAOYSA-N
• SMILES： FC(CN)(C1=CC2C=CC=CC=2N1C)F

Computed Properties

• Exact Mass: 210.09685472g/mol
• Monoisotopic Mass: 210.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31Ų

Additional information on 2,2-difluoro-2-(1-methyl-1H-indol-2-yl)ethan-1-amine

Compound CAS No: 2229213-53-8 - 2,2-Difluoro-2-(1-Methyl-1H-Indol-2-Yl)Ethan-1-Amine

The compound with CAS No: 2229213-53-8, known as 2,2-difluoro-2-(1-methyl-1H-indol-2-yl)ethan-1-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated ethanamine backbone with a substituted indole moiety. The indole ring, a heterocyclic aromatic structure, is further modified with a methyl group at the 1-position, adding complexity and potential bioactivity to the molecule.

Recent studies have highlighted the potential of 2,2-difluoro-2-(1-methyl-1H-indol-2-yl)ethan-1-amine as a promising candidate in drug discovery efforts targeting various therapeutic areas. The fluorine atoms at the 2-position of the ethanamine backbone contribute to the molecule's lipophilicity and stability, which are crucial properties for drug candidates aiming to cross biological membranes and exhibit prolonged activity in vivo.

The indole moiety in this compound plays a pivotal role in its bioactivity. Indole derivatives are well-known for their ability to interact with various biological targets, including receptors and enzymes. The substitution pattern on the indole ring further modulates these interactions, making this compound a versatile scaffold for exploring new therapeutic agents. Recent research has focused on evaluating its potential as an antagonist or agonist for specific G-protein coupled receptors (GPCRs), which are key players in numerous physiological processes.

In terms of synthesis, the preparation of CAS No: 2229213-53 involves a multi-step process that typically begins with the synthesis of the indole core. This is followed by functionalization to introduce the methyl and fluorine substituents at specific positions. Advanced synthetic techniques, such as Suzuki coupling or Buchwald-Hartwig amination, are often employed to achieve high yields and purity levels required for subsequent biological evaluations.

The pharmacokinetic properties of this compound have been extensively studied in preclinical models. Results indicate that it exhibits favorable absorption profiles and moderate clearance rates, suggesting potential suitability for oral administration. However, further studies are needed to optimize its bioavailability and minimize any off-target effects that may arise from its interaction with non-intended biological targets.

One of the most exciting developments involving this compound is its application in cancer research. Preclinical data suggest that it may possess anti-proliferative activity against certain cancer cell lines, potentially through modulation of signaling pathways critical for tumor growth and metastasis. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore these findings further and assess its translational potential.

In addition to its therapeutic applications, compound CAS No: 22946746 has also been utilized as a tool compound in basic research studies aimed at understanding complex biological systems. Its unique structure allows researchers to probe specific molecular interactions and gain insights into disease mechanisms at a molecular level.

The future outlook for this compound appears promising, with ongoing research focusing on optimizing its efficacy and safety profiles for clinical use. As advancements in medicinal chemistry continue to refine our ability to design and synthesize complex molecules like this one, compounds such as CAS No: 46746746 will undoubtedly play an increasingly important role in driving innovation within the pharmaceutical industry.